Cas no 2228542-68-3 (O-2-(2,2-dimethylthiolan-3-yl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(2,2-dimethylthiolan-3-yl)-2-methylpropylhydroxylamine
• CAS No: 2228542-68-3
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 6435251
• PubChem ID: 165673853
• Update Time: 2025-06-03

O-2-(2,2-dimethylthiolan-3-yl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,2-dimethylthiolan-3-yl)-2-methylpropylhydroxylamine
• EN300-1726714
• 2228542-68-3
• O-[2-(2,2-dimethylthiolan-3-yl)-2-methylpropyl]hydroxylamine

• Inchi： 1S/C10H21NOS/c1-9(2,7-12-11)8-5-6-13-10(8,3)4/h8H,5-7,11H2,1-4H3
• InChI Key： YAEKKMGXMKHPLL-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)C(C)(C)CON

Computed Properties

• Exact Mass: 203.13438547g/mol
• Monoisotopic Mass: 203.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.6Ų

Additional information on O-2-(2,2-dimethylthiolan-3-yl)-2-methylpropylhydroxylamine

Introduction to O-2-(2,2-dimethylthiolan-3-yl)-2-methylpropylhydroxylamine (CAS No. 2228542-68-3)

O-2-(2,2-dimethylthiolan-3-yl)-2-methylpropylhydroxylamine is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2228542-68-3, is a derivative of hydroxylamine and features a unique structural framework that includes a thiolane moiety. The presence of this thiolane group imparts distinctive chemical properties, making it a subject of interest for various applications in synthetic chemistry and medicinal chemistry.

The molecular structure of O-2-(2,2-dimethylthiolan-3-yl)-2-methylpropylhydroxylamine consists of a hydroxylamine functional group attached to a 2-methylpropyl chain, which is further linked to a 2,2-dimethylthiolane ring. This arrangement contributes to its reactivity and potential utility in the synthesis of more complex molecules. The compound's ability to participate in nucleophilic substitution reactions makes it a valuable intermediate in the development of pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the use of thiolane derivatives as building blocks in drug discovery. The thiolane ring, characterized by its sulfur-sulfur bond, offers a stable yet versatile scaffold that can be modified to suit specific pharmacological needs. Researchers have been exploring the potential of such derivatives in the development of novel therapeutic agents, particularly those targeting inflammatory and infectious diseases.

One of the most compelling aspects of O-2-(2,2-dimethylthiolan-3-yl)-2-methylpropylhydroxylamine is its role as a precursor in the synthesis of bioactive molecules. The compound's hydroxylamine group can be readily functionalized, allowing for the introduction of additional pharmacophores or modifications that enhance its biological activity. This flexibility has made it a valuable tool in the hands of medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the potential of thiolane derivatives in modulating enzymatic activity and cellular signaling pathways. For instance, researchers have demonstrated that certain thiolane-based compounds can inhibit specific enzymes involved in inflammation, thereby offering a promising approach to treating chronic inflammatory conditions. The unique structural features of O-2-(2,2-dimethylthiolan-3-yl)-2-methylpropylhydroxylamine position it as a candidate for further investigation in this context.

The synthesis of O-2-(2,2-dimethylthiolan-3-yl)-2-methylpropylhydroxylamine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to access this compound efficiently. These methods not only enhance the scalability of production but also allow for the introduction of structural variations that can fine-tune its biological properties.

In conclusion, O-2-(2,2-dimethylthiolan-3-yl)-2-methylpropylhydroxylamine represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for the synthesis of bioactive molecules. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, further solidifying its importance in the chemical and pharmaceutical industries.